Cas no 183383-88-2 (1-Azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-amino-3-cyano-8-oxo-, (6R-trans)- (9CI))

• Product Name: 1-Azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-amino-3-cyano-8-oxo-, (6R-trans)- (9CI)
• CAS No: 183383-88-2
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• CID: 114080
• PubChem ID: 45089782
• Update Time: 2025-04-18

1-Azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-amino-3-cyano-8-oxo-, (6R-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-amino-3-cyano-8-oxo-, (6R-trans)- (9CI)
• (6R,7S)-7-amino-3-cyano-8-oxo-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 1-Azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-amino-3-cyano-8-oxo-,(6R-trans)-(9CI)
• DTXSID30666537
• 183383-88-2

• Inchi： 1S/C9H9N3O3/c10-3-4-1-2-5-6(11)8(13)12(5)7(4)9(14)15/h5-6H,1-2,11H2,(H,14,15)/t5-,6+/m1/s1
• InChI Key： MLECMDWXHVGIBO-RITPCOANSA-N
• SMILES： O=C1[C@H]([C@H]2CCC(C#N)=C(C(=O)O)N21)N

Computed Properties

• Exact Mass: 207.064
• Monoisotopic Mass: 207.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2
• XLogP3: -3.6